2-(4-(N-(isochroman-3-ylmethyl)sulfamoyl)phenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(4-(N-(isochroman-3-ylmethyl)sulfamoyl)phenoxy)acetamide” is a chemical compound that falls under the category of sulfonamide derivatives . It is offered by Benchchem for CAS No. 2034497-86-2.
Molecular Structure Analysis
The molecular structure of sulfonamide derivatives, including “2-(4-(N-(isochroman-3-ylmethyl)sulfamoyl)phenoxy)acetamide”, has been studied using both experimental and theoretical methods . The conformational flexibility of the bridge connecting two phenyl rings was studied and minimum-energy conformations were theoretically found .Scientific Research Applications
Novel Antiarthritic Agents
A study by Inagaki et al. (2000) explored derivatives of 1,2-isothiazolidine-1,1-dioxide (gamma-sultam) containing an antioxidant moiety for their antiarthritic properties. These compounds exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LO) enzymes, as well as on the production of interleukin-1 in vitro. Their effectiveness in animal arthritic models suggests potential for developing new antiarthritic drugs (Inagaki et al., 2000).
Antimicrobial Heterocyclic Compounds
Research by Darwish et al. (2014) involved synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety, aiming for antimicrobial applications. The study synthesized various compounds, including 2-pyridone and chromene derivatives, demonstrating promising antibacterial and antifungal activities. This research highlights the potential of sulfamoyl-containing compounds in developing new antimicrobial agents (Darwish et al., 2014).
Chemoselective Acetylation for Antimalarial Drugs
Magadum and Yadav (2018) investigated the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs. The study focused on optimizing the process using Novozym 435 as a catalyst, demonstrating a potential pathway for synthesizing antimalarial drug intermediates more efficiently (Magadum & Yadav, 2018).
Structural and Property Analysis of Amide Derivatives
Karmakar et al. (2007) studied the structural aspects of amide-containing isoquinoline derivatives. The research provided insights into the gel formation and crystalline solid states of these compounds, which could have implications for their application in various scientific fields, including pharmaceuticals (Karmakar et al., 2007).
properties
IUPAC Name |
2-[4-(3,4-dihydro-1H-isochromen-3-ylmethylsulfamoyl)phenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5S/c19-18(21)12-25-15-5-7-17(8-6-15)26(22,23)20-10-16-9-13-3-1-2-4-14(13)11-24-16/h1-8,16,20H,9-12H2,(H2,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOSAASDHFODFEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=CC=CC=C21)CNS(=O)(=O)C3=CC=C(C=C3)OCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(N-(isochroman-3-ylmethyl)sulfamoyl)phenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.